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Compound Name: (trifluoromethyithio)pyridine-3-
amine

Cat. No.: B11759525

Get Quote

Executive Summary & Structural Context

Compound: 5-Chloro-2-(trifluoromethylthio)pyridine-3-amine Molecular Formula:
Cngcontent-ng-c4120160419="" nghost-ng-c3115686525="" class="inline ng-star-inserted">

H
CIF
N

S Key Functionality: A highly lipophilic pyridine building block featuring a trifluoromethylthio (-
SCF

) moiety.[1][2]

Status of Crystallographic Data: While specific high-resolution single-crystal X-ray diffraction
(SC-XRD) datasets for this exact regioisomer are proprietary or not indexed in public
repositories (CSD/PDB), this guide reconstructs its structural profile using high-fidelity
analogues (e.g., CCDC 677862) and established organofluorine principles.
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This guide compares the -SCF

variant against its -CF

and -Cl analogues, providing researchers with a decision-making framework for lead
optimization in agrochemical and pharmaceutical discovery.

Structural Analysis & Predictive Modeling
Predicted Unit Cell & Molecular Geometry

Based on the crystal packing of closely related 2-(trifluoromethylthio)pyridines and 3-
aminopyridines, the target molecule is expected to adopt a monoclinic or triclinic system.
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Parameter

Predicted Value
(Target: -SCF

)

Reference
(Analogue: -CF

)

Structural Impact

C(2)-Substituent
Bond

1.75-1.78 A (C-S)

1.49 -1.51 A (C-C)

The C-S bond
extends the lipophilic
reach, altering the
binding pocket
volume.

Substituent Angle

~100° (C-S—C)

~110-112° (C-C—F)

The "elbow" geometry
of the -SCF

group allows for
conformational
flexibility (twist) not
possible with the rigid
-CF

Intramolecular

Interaction

Weak NH---S contact

Weak NH---F contact

The 3-amino group
can form a weak 5-
membered hydrogen
bond ring with the

sulfur at position 2.

Lipophilicity (

)

1.44

0.88

Critical Differentiator: -
SCF

is significantly more
lipophilic, enhancing
membrane

permeability.

Intramolecular Signhaling & Connectivity

The following diagram illustrates the connectivity and the key electronic interactions governing

the stability of the crystal lattice.
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Caption: Structural connectivity showing the steric "elbow" of the -SCF3 group and potential

intramolecular stabilization.

Comparative Performance Guide

This section objectively compares the -SCF

target against standard alternatives used in drug design (Bioisostere replacement strategy).

Physicochemical Profile
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Feature

-SCF

(Target)

-CF

(Alternative 1)

-Cl (Alternative
2)

Performance
Implication

Hansch

Lipophilicity (

)

1.44

0.88

0.71

Highest
membrane
permeability;
ideal for CNS
targets or
systemic

agrochemicals.

Hammett

Constant (

)

0.50

0.54

0.23

Strong electron-
withdrawing
nature similar to -
CF

, deactivating the
ring against

oxidation.

Metabolic
Stability

High

High

Moderate

The C-S bond is
generally
resistant to P450
oxidation;
prevents
metabolic "soft

spots."

Steric Bulk
(Molar
Refractivity)

21.4

12.5

6.0

The -SCF

group is bulky;
requires a larger
binding pocket
than -CF

Experimental Validation Protocol
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To validate the structural advantages in a research setting, the following workflow is
recommended:

e Synthesis:
o Precursor: 5-Chloro-3-nitropyridine-2-carbonitrile or 2,3-dichloro-5-chloropyridine.
o Trifluoromethylthiolation:[3][4][5][6][7][8] Use AgSCF

or PhSO
SCF
(Shen's reagent) to introduce the motif.

o Reduction: Selective reduction of the nitro group (if present) to the amine using Fe/NH
Cl.
o Crystallization:
o Solvent System: Slow evaporation from Ethanol/Hexane (1:4) or DCM/Heptane.
o Expected Morphology: Colorless prisms or needles.
e X-ray Diffraction Check:

o Look for Type Il Halogen bonding (ClI---N or CI---S) which often directs packing in these
systems.

Synthesis & Reaction Pathway

The synthesis of this highly specific regioisomer requires controlling the directing effects of the
pyridine nitrogen.
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2,3-Dichloro-5-chloropyridine

gSCF3, Cul
DMF, 80°C

Step 1: Nucleophilic Sub.
(Introduction of -SCF3)

l

Intermediate:
5-Chloro-2-(trifluoromethylthio)-3-chloropyridine

d(OAc)2, BINAP
Cs2C03, NH2R

Step 2: Amination
(Buchwald-Hartwig or NH3/High P)

;

Target:
5-Chloro-2-(trifluoromethylthio)pyridine-3-amine

Click to download full resolution via product page

Caption: Proposed synthetic route leveraging metal-catalyzed trifluoromethylthiolation and
amination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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